Cas no 2828440-14-6 (1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine)

• Product Name: 1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine
• CAS No: 2828440-14-6
• MF: C₁₇H₂₆BNO₄S
• MW: 351.268643856049
• CID: 5140361
• PubChem ID: 137797000
• Update Time: 2025-07-21

1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine
• F73948
• 1-((2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine
• 1-(Pyrrolidin-1-ylsulfonyl)-2-methylbenzene-4-boronic Acid Pinacol ester
• A1-13214
• 1-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]pyrrolidine
• 1-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpyrrolidine
• 2828440-14-6

• Inchi： 1S/C17H26BNO4S/c1-13-12-14(18-22-16(2,3)17(4,5)23-18)8-9-15(13)24(20,21)19-10-6-7-11-19/h8-9,12H,6-7,10-11H2,1-5H3
• InChI Key： LYIVWASFBQUHCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 351.1675597g/mol
• Monoisotopic Mass: 351.1675597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Additional information on 1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine

Introduction to 1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine (CAS No. 2828440-14-6)

1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine, identified by its CAS number 2828440-14-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a benzenesulfonyl group and a pyrrolidine ring, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a benzenesulfonyl moiety attached to a pyrrolidine ring, with a 4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl substituent at the para position of the benzene ring. The presence of the boronic acid derivative moiety makes this compound particularly interesting for applications in cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential pharmacological properties. Pyrrolidine derivatives have been extensively studied due to their role as key scaffolds in many bioactive molecules. The combination of a benzenesulfonyl group with a pyrrolidine core in 1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine suggests that it may exhibit inhibitory effects on various biological targets.

The< strong>4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl group is particularly noteworthy as it enhances the stability of the boronic acid moiety during reactions. This stability is crucial for applications in Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical synthesis. The benzenesulfonyl group is known to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it a valuable component in drug design.

Recent studies have highlighted the importance of boronic acid derivatives in the development of targeted therapies. Boronic acids are known for their ability to form reversible covalent bonds with various biological molecules, including enzymes and receptors. This property has led to their exploration as inhibitors and probes in biochemical research. The< strong>benzenesulfonyl-pyrrolidine scaffold in 1-[2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine may serve as a versatile platform for designing molecules with enhanced binding affinity and selectivity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the< strong>benzenesulfonyl group onto the pyrrolidine ring is a critical step that must be carefully optimized to ensure high yield and purity. Additionally, the incorporation of the< strong>4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl group requires specialized boronation techniques to achieve the desired regioselectivity.

In the context of drug discovery pipelines، 1-[2-Methyl-4-(4，4，5，5-tetramethyl-[1，3，2]dioxaborolan-2-yI)-benzenesulfonyI]-pyrrolidine could be explored as an intermediate for more complex molecules. Its unique structural features make it a promising candidate for further derivatization to create novel bioactive compounds. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in inflammatory pathways، which are implicated in various diseases.

The< strong>Suzuki-Miyaura cross-coupling reaction, facilitated by the boronic acid derivative moiety، offers a powerful tool for constructing complex molecular architectures. This reaction has been widely used in the synthesis of natural products، pharmaceuticals، and materials science applications. The stability provided by the< strong>tetramethyl-dioxaborolane group ensures that the boronic acid remains reactive under various conditions， making it an ideal choice for such transformations.

Efforts are ongoing to develop more efficient synthetic routes for this compound， with an emphasis on scalability and sustainability. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. The use of catalytic systems that promote high selectivity without excessive reagent consumption is particularly important.

The biological evaluation of 1-[2-Methyl-4-(4，4，5，5-tetramethyl-[1，3，2]dioxaborolan-2-yI)-benzenesulfonyI]-pyrrolidine is currently underway، with initial studies focusing on its interaction with target proteins and enzymes. Preliminary results suggest that it may exhibit significant inhibitory activity against certain therapeutic targets، making it a valuable asset in drug discovery efforts.

In conclusion， 1-[2-Methyl-4-(4，4，5，5-tetramethyl-[1，3，2]dioxaborolan-2-yI)-benzenesulfonyI]-pyrrolidine (CAS No. 2828440-14-6) represents an exciting advancement in pharmaceutical chemistry。 Its unique structural features и potential biological activities make it a promising candidate for further exploration。 As research continues to uncover new therapeutic applications، this compound is poised to play a significant role in the development of next-generation medicines。